Cas no 1208075-47-1 (2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride)

2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride is a fluorinated aromatic sulfonyl chloride derivative, primarily employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key structural features—the electron-withdrawing fluorine atoms and electron-donating methoxy group—enhance reactivity in nucleophilic substitution and cross-coupling reactions. The sulfonyl chloride moiety facilitates the introduction of sulfonamide or sulfonate functionalities, making it valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The compound's stability under controlled conditions and high purity further ensure reliable performance in synthetic workflows. Its selective reactivity and compatibility with diverse reaction conditions underscore its utility in advanced chemical research and industrial processes.
2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride structure
1208075-47-1 structure
Product Name:2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride
CAS No:1208075-47-1
MF:C7H5ClF2O3S
MW:242.627607107162
MDL:MFCD12026236
CID:4577466
PubChem ID:50998084
Update Time:2025-06-10

2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride
    • 2,5-Difluoro-4-methoxybenzenesulfonyl chloride
    • MDL: MFCD12026236
    • Inchi: 1S/C7H5ClF2O3S/c1-13-6-2-5(10)7(3-4(6)9)14(8,11)12/h2-3H,1H3
    • InChI Key: CUTNXALJOYAPJT-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C(=CC=1F)OC)F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 290
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.8

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2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride Related Literature

Additional information on 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride

Research Brief on 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride (CAS: 1208075-47-1) in Chemical Biology and Pharmaceutical Applications

2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride (CAS: 1208075-47-1) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of sulfonamide-based drugs. Recent studies highlight its role in modulating protein-protein interactions and enzyme inhibition, making it a valuable tool for drug discovery and medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride as a key building block for the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers utilized this compound to introduce selective fluorine substitutions, which enhanced binding affinity and metabolic stability. The resulting inhibitors showed promising activity against tumor-associated carbonic anhydrase IX/XII, suggesting potential applications in cancer therapy.

In the field of chemical biology, this sulfonyl chloride derivative has been employed as a reactive probe for protein labeling. A recent ACS Chemical Biology publication (2024) described its use in chemoselective modification of lysine residues under mild conditions. The electron-withdrawing fluorine atoms and methoxy group were found to significantly influence the reactivity profile, enabling selective protein conjugation while maintaining biological activity.

Process chemistry advancements have also been reported for 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride. A 2023 Organic Process Research & Development article detailed an improved synthetic route with enhanced safety profile and scalability. The new protocol utilizes continuous flow chemistry to minimize decomposition risks associated with sulfonyl chlorides, achieving >90% yield with high purity (>99%) suitable for pharmaceutical applications.

Emerging research suggests potential applications in radiopharmaceutical development. The fluorine atoms present in the molecule allow for potential 18F-labeling, as explored in a 2024 Nuclear Medicine and Biology study. Preliminary results indicate that derivatives of this compound could serve as PET tracers for imaging specific enzyme activities in neurological disorders.

Safety and handling considerations for 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride have been recently updated in the chemical literature. A 2023 review in Chemical Health & Safety emphasizes the need for strict moisture control and proper personal protective equipment when handling this reactive compound, while also noting its relative stability compared to other sulfonyl chlorides due to the electron-withdrawing substituents.

The commercial availability and synthetic accessibility of 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride (CAS: 1208075-47-1) continue to expand, with multiple suppliers now offering GMP-grade material for pharmaceutical development. Recent patent filings (2023-2024) indicate growing interest from major pharmaceutical companies in utilizing this scaffold for next-generation therapeutics targeting infectious diseases and metabolic disorders.

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